Cas no 1130-21-8 (ethyl 1-cyanocyclohexane-1-carboxylate)

• Product Name: ethyl 1-cyanocyclohexane-1-carboxylate
• CAS No: 1130-21-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD19313902
• CID: 1200870
• PubChem ID: 10997650
• Update Time: 2025-07-31

ethyl 1-cyanocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-cyano-, ethyl ester
• ethyl 1-cyanocyclohexane-1-carboxylate
• Ethyl 1-cyanocyclohexanecarboxylate
• 1-Cyano-cyclohexanecarboxylic acid ethyl ester
• V10153
• BS-25683
• SY163208
• Z848515544
• DA-34666
• SB30771
• DTXSID90451229
• 1130-21-8
• SCHEMBL2505
• CS-0210093
• AKOS017437624
• BAA13021
• EN300-189944
• ZCBMUZAFIHZTSW-UHFFFAOYSA-N
• MFCD19313902
• Ethyl1-cyanocyclohexanecarboxylate

• MDL： MFCD19313902
• Inchi： 1S/C10H15NO2/c1-2-13-9(12)10(8-11)6-4-3-5-7-10/h2-7H2,1H3
• InChI Key： ZCBMUZAFIHZTSW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters